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Compound of Interest

Compound Name: N-Phthaloyl-DL-methionine

Cat. No.: B3426528 Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical reagents are paramount to ensuring laboratory safety

and environmental protection. This guide provides a comprehensive, step-by-step procedure

for the proper disposal of N-Phthaloyl-DL-methionine, a derivative of the amino acid

methionine. Adherence to these protocols is essential for minimizing risks and complying with

safety regulations.

Immediate Safety and Handling Protocols
Before initiating any disposal procedure, it is crucial to handle N-Phthaloyl-DL-methionine
with the appropriate personal protective equipment (PPE). While specific hazard information for

this compound is not extensively detailed in readily available safety data sheets, general best

practices for handling chemical compounds of this nature should be strictly followed.

Recommended Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves, such as nitrile gloves.

Eye Protection: Use safety glasses or goggles to protect against potential splashes.

Lab Coat: A standard laboratory coat is necessary to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area or under a fume hood to avoid

inhalation of any dust or vapors.
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Step-by-Step Disposal Procedure
The disposal of N-Phthaloyl-DL-methionine should be managed as chemical waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.

Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Waste: N-Phthaloyl-DL-
methionine".

Collect all waste materials, including any contaminated items like weighing paper,

spatulas, or gloves, in this designated container.

Do not mix this waste with other chemical waste streams to avoid potential incompatible

reactions.[1]

Container Selection and Management:

Utilize a container that is chemically compatible with N-Phthaloyl-DL-methionine. A high-

density polyethylene (HDPE) or glass container with a secure, tight-fitting lid is

recommended.[1]

Store the waste container in a designated, cool, and well-ventilated area, away from heat

sources or ignition.

Ensure the container is kept closed at all times except when adding waste.[2]

Spill Management:

In the event of a spill, immediately contain the area.

Use an inert absorbent material, such as sand or vermiculite, to absorb the spilled solid.

Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.

Thoroughly clean the spill area.
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Final Disposal:

Arrange for the collection of the hazardous waste container through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

service.[1]

Follow all local, state, and federal regulations for the disposal of chemical waste.[3][4]

Quantitative Data Summary
Specific quantitative data for the disposal of N-Phthaloyl-DL-methionine is not readily

available in the provided search results. The following table summarizes general information

pertinent to its handling and disposal.

Parameter Value/Information Source

Chemical State Solid [5]

Recommended Storage 2-8°C [6]

Incompatible Materials
Strong oxidizing agents,

Strong acids
[7]

Disposal Method
Licensed waste disposal

contractor
[3]

Experimental Protocols
Detailed experimental protocols for the disposal of N-Phthaloyl-DL-methionine are not

available. The procedure outlined above is based on general best practices for chemical waste

disposal.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N-Phthaloyl-DL-methionine.
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Disposal Workflow for N-Phthaloyl-DL-methionine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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